Cas no 2002-04-2 (2-Amino-5-(4-pyridinyl)-1,3,4-thiadiazole)

• Product Name: 2-Amino-5-(4-pyridinyl)-1,3,4-thiadiazole
• CAS No: 2002-04-2
• MF: C₇H₆N₄S
• MW: 178.214338779449
• MDL: MFCD00473692
• CID: 84057
• PubChem ID: 121269
• Update Time: 2025-04-18

2-Amino-5-(4-pyridinyl)-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Pyridin-4-yl)-1,3,4-thiadiazol-2-amine
• 2-Amino-5-(4-pyridyl)-1,3,4-thiadiazole
• 5-(4-PYRIDYL)-1,3,4-THIADIAZOLE-2-YL-AMINE
• 5-Pyridin-4-yl-[1,3,4]thiadiazol-2-ylamine
• L 1471
• 5-(4-Pyridyl)-1,3,4-thiadiazol-2-amine
• FT-0692641
• 2-Amino-5-(4-pyridyl)-1,3,4-thiodiazole
• 5-pyridin-4-yl-[1,3,4]thiadiazol-2ylamine
• F1018-1277
• SCHEMBL369633
• 5-(4-Pyridinyl)-1,3,4-thiadiazol-2-amine #
• FS-1306
• 4-(2-Amino-1,3,4-thiadiazol-5-yl)pyridine
• BB 0258802
• 2-Amino-5-(4-piridil)-1,3,4-tiadiazolo
• Oprea1_778085
• 5-pyridin-4-yl-1,3,4-thiadiazol-2-amine
• SY014225
• Pyridine, 4-(2-amino-1,3,4-thiadiazol-5-yl)-
• 2-Amino-5-(4-pyridinyl)-1,3,4-thiadiazole
• 2-Amino-5-(4-piridil)-1,3,4-tiadiazolo [Italian]
• 2-Amino-5-(4-pyridinyl)-1,3,4-thiadiazole, 97%
• BDBM625981
• CS-M3225
• Pyridine, 4-(5-amino-1,3,4-thiadiazol-2-yl)-
• AKOS000225475
• METHYL4-FORMYLBENZOATEDIMETHYLACETAL
• EN300-111019
• 1,3,4-Thiadiazol-2-amine, 5-(4-pyridinyl)-
• SR-01000400618-1
• MFCD00473692
• J-012951
• Oprea1_434506
• Z199511592
• DTXSID50173834
• HMS2395C06
• MLS000035755
• SMR000010612
• CHEMBL1587819
• 2002-04-2
• 1,3,4-Thiadiazol-2-amine, 5-(4-pyridyl)-
• SDCCGMLS-0015892.P002
• 2-amino-5-(pyridin-4-yl)-1,3,4-thiadiazole
• 5-(4-Pyridinyl)-1,3,4-thiadiazol-2-amine
• SR-01000400618
• BRN 0145266
• A3038
• STK346831

• MDL： MFCD00473692
• Inchi： 1S/C7H6N4S/c8-7-11-10-6(12-7)5-1-3-9-4-2-5/h1-4H,(H2,8,11)
• InChI Key： KTWDTPBHCWJWGJ-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 178.03100
• Monoisotopic Mass: 178.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 0.6
• Topological Polar Surface Area: 64.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.412
• Melting Point: 242-248 °C
• Boiling Point: 409.1°Cat760mmHg
• Flash Point: 201.2°C
• Refractive Index: 1.681
• PSA: 92.93000
• LogP: 1.76350
• Solubility: Not determined
• λmax: 316(MeOH)(lit.)

2-Amino-5-(4-pyridinyl)-1,3,4-thiadiazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• RTECS：US2168500
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles